3-Methoxy-2-(2-methoxybenzoyl)benzoic acid

• CAS No.: 80764-46-1
• Molecular Formula: C16H14O5
• Molecular Weight: 286.28 g/mol
• IUPAC Name: 3-methoxy-2-(2-methoxybenzoyl)benzoic acid
• InChI: InChI=1S/C16H14O5/c1-20-12-8-4-3-6-10(12)15(17)14-11(16(18)19)7-5-9-13(14)21-2/h3-9H,1-2H3,(H,18,19)
• InChI Key: JRLGAHSOAVMZPW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)C2=C(C=CC=C2OC)C(=O)O

Description

3-Methoxy-2-(2-methoxybenzoyl)benzoic acid is an organic compound with a complex structure that includes two methoxy groups and a benzoyl group attached to a benzoic acid core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methoxy-2-(2-methoxybenzoyl)benzoic acid typically involves the reaction of 3-methoxybenzoic acid with 2-methoxybenzoyl chloride in the presence of a base such as pyridine. The reaction is carried out under reflux conditions to ensure complete conversion of the reactants to the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

3-Methoxy-2-(2-methoxybenzoyl)benzoic acid undergoes various chemical reactions, including:

Oxidation: The methoxy groups can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The benzoyl group can be reduced to a hydroxyl group using reducing agents like lithium aluminum hydride.

Common Reagents and Conditions

Oxidation: Potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Lithium aluminum hydride or sodium borohydride in anhydrous conditions.

Substitution: Halogens (e.g., bromine) in the presence of a Lewis acid catalyst like aluminum chloride.

Major Products Formed

Oxidation: Formation of methoxybenzoic acids or aldehydes.

Reduction: Formation of hydroxyl derivatives.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

3-Methoxy-2-(2-methoxybenzoyl)benzoic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Methoxy-2-(2-methoxybenzoyl)benzoic acid involves its interaction with specific molecular targets. The methoxy and benzoyl groups can participate in hydrogen bonding and hydrophobic interactions with proteins and enzymes, potentially modulating their activity. The exact pathways and targets depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

3-Methoxybenzoic acid: A simpler compound with one methoxy group, used in similar applications but with different reactivity.

2-Methoxybenzoic acid: Another related compound with a single methoxy group, used in organic synthesis and research.

3-Methoxy-2-nitrobenzoic acid: Contains a nitro group instead of a benzoyl group, leading to different chemical properties and applications.

Uniqueness

3-Methoxy-2-(2-methoxybenzoyl)benzoic acid is unique due to the presence of both methoxy and benzoyl groups, which confer distinct chemical reactivity and potential biological activity. This combination of functional groups makes it a versatile compound for various research and industrial applications.